1,2-Dimethylimidazo[4,5-c]pyridine-7-carbaldehyde
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Overview
Description
1,2-Dimethylimidazo[4,5-c]pyridine-7-carbaldehyde is a derivative of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Synthesis Analysis
Imidazopyridine is synthesized from easily available chemicals and is desirable due to its tremendous use in various branches of chemistry . The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . An efficient procedure between imidazo[1,2-a]pyrimidine-2-carbaldehyde, malononitrile, enolizable C–H activated acidic compounds, and sodium carbonate is described for the synthesis of potential biologically active, novel imidazo[1,2-a]pyrimidine-based pyran analogs through one pot, multicomponent reactions at room temperature .Molecular Structure Analysis
The molecular structure of 1,2-Dimethylimidazo[4,5-c]pyridine-7-carbaldehyde is represented by the InChI code: 1S/C8H6N2O/c11-6-7-1-3-10-4-2-9-8(10)5-7/h1-6H .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are functionalized through radical reactions . These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Scientific Research Applications
Synthesis and Chemical Properties
- Research has developed methods for synthesizing imidazo[4,5-b]pyridines from aminoimidazolecarbaldehydes, demonstrating the versatility of these compounds in forming heterocyclic derivatives, which are valuable in medicinal chemistry and material science (Perandones & Soto, 1997).
- An expeditious procedure for synthesizing purines from aminoimidazolecarbaldehydes has been described, highlighting the importance of these compounds in creating biologically active purine derivatives (Perandones & Soto, 1997).
Biological Applications
- A study on 1,3,4‐Oxadiazolecopper(II) Derivatives obtained from Thiosemicarbazone Complexes has revealed the potential of these derivatives in biological applications, demonstrating the versatility of related heterocyclic compounds in forming complexes with potential biological activities (Gómez-Saiz et al., 2003).
Pharmacological Applications
- The advent of Imidazo[1,2-a]pyridine-3-carboxamides with potent multi- and extended drug-resistant antituberculosis activity showcases the therapeutic potential of these compounds against various tuberculosis strains, highlighting their role in developing new antimycobacterial agents (Moraski et al., 2011).
Material Science
- The synthesis and some reactions of 2-acetylimidazo[4,5-b]pyridine and the antituberculotic activity of the obtained compounds illustrate the utility of these molecules not only in medicinal chemistry but also in materials science, where their properties can be harnessed for various applications (Bukowski et al., 1999).
Mechanism of Action
While the specific mechanism of action for 1,2-Dimethylimidazo[4,5-c]pyridine-7-carbaldehyde is not mentioned in the search results, it’s worth noting that some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
properties
IUPAC Name |
1,2-dimethylimidazo[4,5-c]pyridine-7-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c1-6-11-8-4-10-3-7(5-13)9(8)12(6)2/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRXZKUPIPAZUEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C)C(=CN=C2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1824301-73-6 |
Source
|
Record name | 1,2-dimethyl-1H-imidazo[4,5-c]pyridine-7-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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